Cas no 67272-96-2 (Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-)

• Product Name: Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-
• CAS No: 67272-96-2
• MF: C₁₀H₁₃ClS
• MW: 200.728220701218
• CID: 1721650
• PubChem ID: 85950980
• Update Time: 2025-04-21

Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 4-(chloromethyl)-1-(ethylthio)-2-methyl-
• 4-(Chloromethyl)-1-(ethylthio)-2-methylbenzene
• 67272-96-2
• DTXSID701248428

• Inchi： 1S/C10H13ClS/c1-3-12-10-5-4-9(7-11)6-8(10)2/h4-6H,3,7H2,1-2H3
• InChI Key： HZJJPUMSNOUYAN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C)C=1)SCC

Computed Properties

• Exact Mass: 200.04279
• Monoisotopic Mass: 200.0426493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0